Cas no 31681-11-5 (3-Azabicyclo[4.1.0]heptan-2-one)
3-Azabicyclo[4.1.0]heptan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 3-Azabicyclo[4.1.0]heptan-2-one
- E88446
- SY323638
- PS-19568
- EN300-7026027
- SCHEMBL20332219
- DTXSID601304897
- MFCD26722596
- 31681-11-5
-
- Inchi: 1S/C6H9NO/c8-6-5-3-4(5)1-2-7-6/h4-5H,1-3H2,(H,7,8)
- InChI Key: ADZAHAGYKIKDBM-UHFFFAOYSA-N
- SMILES: O=C1C2([H])C([H])([H])C2([H])C([H])([H])C([H])([H])N1[H]
Computed Properties
- Exact Mass: 111.068413911g/mol
- Monoisotopic Mass: 111.068413911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 133
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 29.1
3-Azabicyclo[4.1.0]heptan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1219324-100mg |
3-azabicyclo[4.1.0]heptan-2-one |
31681-11-5 | 97% | 100mg |
$360 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1219324-250MG |
3-azabicyclo[4.1.0]heptan-2-one |
31681-11-5 | 97% | 250mg |
$575 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1219324-500MG |
3-azabicyclo[4.1.0]heptan-2-one |
31681-11-5 | 97% | 500mg |
$960 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1219324-1G |
3-azabicyclo[4.1.0]heptan-2-one |
31681-11-5 | 97% | 1g |
$1445 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1219324-5G |
3-azabicyclo[4.1.0]heptan-2-one |
31681-11-5 | 97% | 5g |
$4335 | 2024-07-21 | |
| Enamine | EN300-7026027-0.05g |
3-azabicyclo[4.1.0]heptan-2-one |
31681-11-5 | 95% | 0.05g |
$344.0 | 2023-06-01 | |
| Enamine | EN300-7026027-0.1g |
3-azabicyclo[4.1.0]heptan-2-one |
31681-11-5 | 95% | 0.1g |
$515.0 | 2023-06-01 | |
| Enamine | EN300-7026027-0.25g |
3-azabicyclo[4.1.0]heptan-2-one |
31681-11-5 | 95% | 0.25g |
$735.0 | 2023-06-01 | |
| Enamine | EN300-7026027-0.5g |
3-azabicyclo[4.1.0]heptan-2-one |
31681-11-5 | 95% | 0.5g |
$1158.0 | 2023-06-01 | |
| Enamine | EN300-7026027-1.0g |
3-azabicyclo[4.1.0]heptan-2-one |
31681-11-5 | 95% | 1g |
$1485.0 | 2023-06-01 |
3-Azabicyclo[4.1.0]heptan-2-one Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on 3-Azabicyclo[4.1.0]heptan-2-one
Comprehensive Overview of 3-Azabicyclo[4.1.0]heptan-2-one (CAS No. 31681-11-5): Properties, Applications, and Industry Insights
3-Azabicyclo[4.1.0]heptan-2-one (CAS No. 31681-11-5) is a bicyclic organic compound featuring a unique azabicyclo scaffold, which has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic structure combines a seven-membered ring with a nitrogen atom at the 3-position, offering versatile reactivity for synthetic modifications. Its bridged ring system and ketone functionality make it a valuable intermediate in designing bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.
Recent studies highlight the growing demand for 3-Azabicyclo[4.1.0]heptan-2-one derivatives in drug discovery, driven by their potential to modulate G-protein-coupled receptors (GPCRs) and ion channels. Researchers are actively exploring its applications in neurodegenerative disease treatments, such as Alzheimer’s and Parkinson’s, aligning with the global focus on brain health innovations. Additionally, its role in catalysis and asymmetric synthesis has been investigated, addressing the pharmaceutical industry’s need for stereoselective building blocks.
From a synthetic chemistry perspective, the compound’s rigid bicyclic framework enhances molecular stability, making it suitable for high-temperature reactions and catalytic processes. Its CAS No. 31681-11-5 is frequently cited in patents related to antiviral agents and anti-inflammatory drugs, reflecting its relevance in post-pandemic drug development. Environmental considerations also play a role, with green chemistry initiatives promoting solvent-free synthesis methods for such intermediates.
Market trends indicate rising interest in custom synthesis of 3-Azabicyclo[4.1.0]heptan-2-one, particularly from contract research organizations (CROs) and academic labs. Frequently searched queries include "buy 3-Azabicyclo[4.1.0]heptan-2-one" and "31681-11-5 supplier," underscoring its commercial viability. Analytical techniques like HPLC purity testing and NMR characterization are critical for quality control, as emphasized in recent Good Manufacturing Practice (GMP) guidelines.
In conclusion, 3-Azabicyclo[4.1.0]heptan-2-one (CAS No. 31681-11-5) represents a pivotal compound at the intersection of medicinal chemistry and industrial applications. Its structural uniqueness and adaptability position it as a key player in addressing contemporary challenges in drug design and sustainable synthesis. Future research may further unlock its potential in precision medicine and material science.
31681-11-5 (3-Azabicyclo[4.1.0]heptan-2-one) Related Products
- 179683-97-7(2-Piperidinone,3,5-dimethyl-)
- 340962-81-4(3-(cyclopropylmethyl)piperidin-2-one)
- 3768-43-2(3-Methylpiperidin-2-one)
- 73415-55-1(N-Butyl-4-piperidinecarboxamide hydrochloride)
- 886504-68-3(N-(2-methylpropyl)piperidine-4-carboxamide)
- 89600-82-8(4-Piperidinecarboxamide,2-oxo-)
- 90275-41-5(2-Piperidinone, 3-propyl-)
- 132592-88-2(3-Azabicyclo[3.1.0]hexan-2-one)
- 937683-79-9(N-Cyclopropylpiperidine-4-carboxamide)
- 169532-12-1((1R,5S)-3-azabicyclo[3.1.0]hexan-2-one)